1-Tert-butyltetrazol-5-amine

• IUPAC Name: 1-tert-butyltetrazol-5-amine
• InChI: InChI=1S/C5H11N5/c1-5(2,3)10-4(6)7-8-9-10/h1-3H3,(H2,6,7,9)
• InChI Key: FJBIEXNUZHJZSK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C(=NN=N1)N
• Molecular Formula: C5H11N5
• DSSTOX Substance ID: DTXSID30314344
• Molecular Weight: 141.18 g/mol
• CAS RN: 59772-93-9

Description

1-Tert-butyltetrazol-5-amine (TBA) is a nitrogen-rich, low-toxicity organic compound with a wide range of potential applications in scientific research and industry. It has a molecular weight of 141.18 g/mol.

Synthesis Analysis

The synthesis of 1-Tert-butyltetrazol-5-amine involves complex chemical reactions. For instance, the acid-catalyzed cyclization reaction of sodium dicyanamide and sodium azide in the ratio of 1:2 afforded 5,5′-bis (1H-tetrazolyl)amine (H2bta, 2) in high yield (88%) as the monohydrate. Another method involves a zinc bromide-catalyzed synthesis of 5-substituted tetrazoles via DNA-conjugated nitriles using sodium azide.

Molecular Structure Analysis

The molecular structure of 1-Tert-butyltetrazol-5-amine can be analyzed using various tools such as a structural formula editor and a 3D model viewer. The molecular formula of this compound is C5H11N5.

Chemical Reactions Analysis

The pyrolysis process of 1-Tert-butyltetrazol-5-amine is complex, involving three main mass loss stages. After the removal of crystal water in the molecule, the thermal decomposition mechanism was investigated by condensed-phase thermolysis by multiple mode calorimetry (MMC) assisted by SEM, FTIR, and XPS.

Physical And Chemical Properties Analysis

1-Tert-butyltetrazol-5-amine has a density of 1.29g/cm3 and a boiling point of 274.1ºC at 760 mmHg. The melting point is not available. Amines, in general, have simple physical properties such as solubility and boiling points.

Scientific Research Applications

Asymmetric Synthesis of Amines

1-Tert-butyltetrazol-5-amine has applications in the asymmetric synthesis of amines. It is used as a precursor for various synthetic methods. For instance, N-tert-butanesulfinyl imines, derived from tert-butanesulfinamide, are highly versatile intermediates for asymmetric amine synthesis. They are effective in synthesizing a wide range of enantioenriched amines, such as alpha-branched amines, amino acids, and amino alcohols, showcasing the utility of 1-tert-butyltetrazol-5-amine derivatives in medicinal chemistry and drug synthesis (Ellman, Owens, & Tang, 2002).

Coordination Chemistry and Anticancer Activity

This compound also plays a role in coordination chemistry. 5-Amino-1,3-di-tert-butyl-2H-tetrazol-1-ium and its derivatives have been synthesized and used to create complexes with copper(II) chloride. These complexes have been analyzed for their crystal structure, indicating potential applications in materials science. Moreover, they demonstrate promising antitumor activities, which could be crucial for the development of new anticancer drugs (Voitekhovich et al., 2014).

Synthesis of Novel Compounds

1-Tert-butyltetrazol-5-amine is involved in the synthesis of novel compounds with potential biological activities. For example, its derivatives have been used to synthesize compounds with significant antitumor activity. These synthesized compounds exhibit a broad range of applications in the field of drug discovery and development (叶姣 et al., 2015).

Development of Catalysis and Reaction Mechanisms

The compound is crucial in the development of catalysis and understanding reaction mechanisms. Potassium tert-butoxide promoted intramolecular arylation via a radical pathway involving aryl ethers, amines, and amides, underlining its importance in synthetic organic chemistry (Roman, Takahashi, & Charette, 2011).

Mesoionic Compounds and Quantum Chemical Calculations

1-Tert-butyltetrazol-5-amine is instrumental in preparing mesoionic compounds, which have unique properties and applications. These compounds have been synthesized and characterized, offering insights into their reactivity and structural features through quantum-chemical calculations. Such studies contribute to the understanding of mesoionic compounds and their potential applications in various fields, including materials science and pharmaceuticals (Budevich et al., 2020)

Safety and Hazards

The safety data sheet for tert-Butylamine, a related compound, indicates that it is highly flammable, harmful if swallowed, causes severe skin burns and eye damage, and is toxic if inhaled. It may also cause respiratory irritation and damage to organs through prolonged or repeated exposure.